Cas no 2680890-79-1 (tert-butyl N-(3-chloro-5-iodopyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(3-chloro-5-iodopyridin-4-yl)carbamate
• CAS No: 2680890-79-1
• MF: C₁₀H₁₂ClIN₂O₂
• MW: 354.571953773499
• CID: 5628464
• PubChem ID: 165939837
• Update Time: 2023-09-08

tert-butyl N-(3-chloro-5-iodopyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299066
• 2680890-79-1
• tert-butyl N-(3-chloro-5-iodopyridin-4-yl)carbamate

• Inchi： 1S/C10H12ClIN2O2/c1-10(2,3)16-9(15)14-8-6(11)4-13-5-7(8)12/h4-5H,1-3H3,(H,13,14,15)
• InChI Key： JPGSUGVUEXMXKO-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 353.96320g/mol
• Monoisotopic Mass: 353.96320g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 51.2Ų